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Compound of Interest

Compound Name: Mesulfenfos-d6

Cat. No.: B12380012 Get Quote

An In-depth Overview of a Key Deuterated Internal Standard

This technical guide provides a comprehensive overview of Mesulfenfos-d6, a deuterated

analog of the fenthion metabolite, mesulfenfos (fenthion sulfoxide). This document is intended

for researchers, scientists, and professionals in drug development who utilize stable isotope-

labeled compounds as internal standards for quantitative analysis.

Mesulfenfos-d6 serves as a crucial tool in analytical methodologies, particularly in mass

spectrometry-based techniques such as gas chromatography-mass spectrometry (GC-MS) and

liquid chromatography-mass spectrometry (LC-MS). Its use allows for precise quantification of

its unlabeled counterpart, fenthion sulfoxide, in various biological and environmental matrices.

Fenthion is an organothiophosphate insecticide, and monitoring its metabolites is essential for

toxicological and environmental impact studies.

Physicochemical Properties and Identification
Mesulfenfos-d6 is characterized by the substitution of six hydrogen atoms with deuterium on

the two methoxy groups. This isotopic labeling imparts a higher molecular weight without

significantly altering its chemical properties, making it an ideal internal standard.
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Property Value

Chemical Name
O,O'-Dimethyl-D6-O''-(3-methyl-4-

methylsulfinylphenyl)thiophosphate

Synonyms
Fenthion Sulfoxide-d6, Fensulfoxide-d6,

Mesulfenphos-d6

CAS Number 2733270-79-4

Unlabeled CAS Number 3761-41-9

Molecular Formula C₁₀H₉D₆O₄PS₂

Molecular Weight 300.36 g/mol

Isotopic Purity Typically >99 atom% D

Commercial Availability
A number of specialized chemical suppliers offer Mesulfenfos-d6 for research purposes. The

product is generally available in neat form or as a solution of a specified concentration. When

sourcing this standard, it is crucial to obtain a Certificate of Analysis (CoA) to verify its identity,

purity, and isotopic enrichment.
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Supplier Product Name Notes

MedChemExpress
Mesulfenfos-d6 (Fenthion

Sulfoxide-d6)

Provides a data sheet and

handling instructions.[1][2]

Clearsynth Fenthion Sulfoxide-d6
Offers the product and

provides application notes.

Santa Cruz Biotechnology Fenthion Sulfoxide-d6
Lists the compound for

research use.[3]

WITEGA Laboratorien Fenthion sulfoxide D6
Specifies isotopic and HPLC

purity.[4]

LGC Standards
Fenthion-sulfoxide D6 (O,O-

dimethyl D6)

Provides product data

including storage temperature.

[5]

Toronto Research Chemicals
Fenthion Sulfoxide D6 (O,O-

dimethyl D6)

A well-known supplier of bio-

chemicals.[6][7]

Clinivex Fenthion Sulfone-d6
Also supplies related

deuterated standards.[8]

Fenthion Metabolic Pathway
Understanding the metabolic fate of the parent compound, fenthion, is critical for

contextualizing the use of Mesulfenfos-d6. Fenthion undergoes oxidation to form fenthion

sulfoxide (mesulfenfos) and subsequently fenthion sulfone. These metabolites are often the

target analytes in residue analysis.
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(Fenthion Sulfoxide)
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Caption: Metabolic oxidation of fenthion to its sulfoxide and sulfone derivatives.
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General Experimental Protocol for Use as an
Internal Standard
While specific protocols will vary depending on the matrix and analytical instrumentation, the

following outlines a general workflow for using Mesulfenfos-d6 as an internal standard in a

quantitative LC-MS/MS analysis.

1. Preparation of Standard Solutions:

Prepare a stock solution of Mesulfenfos-d6 in a suitable organic solvent (e.g., acetonitrile or

methanol) at a concentration of, for example, 1 mg/mL.

From the stock solution, prepare a series of working standard solutions at lower

concentrations. The final concentration of the internal standard in the samples should be

optimized to be within the linear range of the instrument's detector.

2. Sample Preparation:

To a known volume or weight of the sample matrix (e.g., plasma, urine, tissue homogenate,

or environmental sample), add a precise volume of the Mesulfenfos-d6 working solution.

Perform the sample extraction procedure (e.g., protein precipitation, liquid-liquid extraction,

or solid-phase extraction) to isolate the analyte of interest (unlabeled mesulfenfos) and the

internal standard.

Evaporate the solvent from the extract and reconstitute the residue in a mobile phase-

compatible solvent.

3. LC-MS/MS Analysis:

Inject the reconstituted sample extract into the LC-MS/MS system.

Develop a chromatographic method to achieve separation of the analyte from potential

interferences.

In the mass spectrometer, use multiple reaction monitoring (MRM) to detect and quantify the

precursor-to-product ion transitions for both the unlabeled mesulfenfos and the deuterated
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internal standard, Mesulfenfos-d6.

4. Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard.

Generate a calibration curve by plotting the peak area ratios of a series of calibration

standards against their known concentrations.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Sourcing and Procurement Workflow
The process of acquiring Mesulfenfos-d6 for research involves several key steps to ensure the

quality and suitability of the standard for its intended application.
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Caption: A typical workflow for sourcing and procuring Mesulfenfos-d6.

In conclusion, Mesulfenfos-d6 is an indispensable tool for the accurate quantification of the

fenthion metabolite, mesulfenfos. Its commercial availability from several reputable suppliers

facilitates its use in a wide range of analytical applications within the fields of toxicology,

environmental science, and drug metabolism. Researchers and scientists should carefully

consider the purity and isotopic enrichment of the standard, as detailed in the Certificate of

Analysis, to ensure the reliability and accuracy of their quantitative data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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